Cas no 367-93-1 (IPTG)

Isopropyl β-D-1-thiogalactopyranoside (IPTG) is a chemically competent molecule used as an inducer of lac operon expression in various bacterial strains. It offers high specificity, rapid induction, and reliable results in molecular biology applications. Its purity ensures consistent performance in recombinant protein production and gene regulation studies.
IPTG structure
IPTG structure
Product Name:IPTG
CAS No:367-93-1
MF:C9H18O5S
MW:238.3012
MDL:MFCD00063273
CID:37097
PubChem ID:656894
Update Time:2025-08-07

IPTG Chemical and Physical Properties

Names and Identifiers

    • Isopropyl-beta-D-thiogalactopyranoside
    • SZLIG
    • IPTG
    • Isopropyl-beta-D-thiogalactoside
    • IPTG, HEMIDIOXANE ADDUCT
    • ISOPROPYL-1-THIO-BETA-D-GALACTOPYRANOSIDE
    • ISOPROPYLTHIO-BETA-GALACTOSIDE
    • ISOPROPYLTHIO-BETA-THIOGALACTOSIDASE
    • ISOPROPYLTHIO-B-THIOGALACTOPYRANOSIDE
    • ISOPROPYL THIOGALACTOSIDE
    • ISOPROPYL-BETA-D-THIOGALACTOPYRANOSIDE, DIOXANE FREE
    • Isopropyl β-D-1 Thiogalactopyranoside
    • Isopropyl
    • Isopropyl β-D-thiogalactoside (IPTG)
    • Isopropyl 1-Thio-beta-D-galactopyranoside
    • (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-propan-2-ylsulfanyloxane-3,4,5-triol
    • IPTG (dioxane free)
    • Isopropyl b-D-thiogalactopyranoside
    • Isopropyl ß-D-Thiogalactopyranoside, Dioxane Free
    • Isopropyl β-D-Thiogalactoside
    • ISOPROPYL-B-D-THIOGALACTOPYRANOSIDE(RG)
    • Isopropyl-β-D(-)-thiogalactopyranoside [IPTG]
    • Isopropyl-β-D(-)-thiogalactopyranoside [IPTG], Dioxane-free
    • Isopropyl-β-D(-)-thiogalactopyranoside [IPTG], from Plants
    • Isopropyl-β-D-galactopyranoside
    • IPTG ULTRA PURE
    • IPTG, NAO
    • Isopropyl β-D-1-thiogalactopyranoside,IPTG
    • IPTG,Dioxane-Free
    • Isopropyl 1-thio-b-D-galactopyranoside
    • Isopropyl 1-Thio-β-D-galactopyranoside
    • isopropyl beta-D-thiogalactopyranoside
    • Isopropyl β-D-1-thiogalactopyranoside
    • Isopropyl-β-D-thiogalactopyranoside
    • 异丙基-β-D-硫代半乳糖苷(IPTG)
    • Isopropyl beta-D-thiogalactoside
    • Isopropyl beta-D-1-thiogalactopyranoside
    • (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-(isopropylthio)tetrahydro-2H-pyran-3,4,5-triol
    • ISOPROPYL-1-BETA-D-THIOGALACTOSIDE
    • BPHPUYQFMNQIOC-NXRLNHOXSA-N
    • X73VV2246B
    • .beta.-D-Galactopyranoside, 1-methylethyl 1-thio-
    • A-D-thiogalactoside
    • Isoprop
    • TPTG
    • SCHEMBL25476
    • Isopropy-beta-D-thiogalactopyranoside
    • 105431-82-1
    • 367-93-1
    • 3muz
    • propan-2-yl 1-thio-beta-D-galactopyranoside
    • Z1741982662
    • 3vdc
    • beta-D-Galactopyranoside, 1-isopropyl-, 1-thio-
    • I0328
    • 3t0b
    • 3dyo
    • 16096F13-BE3A-44D0-88E0-01D116E70779
    • Isopropyl beta-D-thiogalactopyranosid
    • MFCD00063273
    • CHEBI:61448
    • ISOPROPYL .BETA.-THIOGALACTOSIDE
    • C9H18O5S
    • AKOS005259707
    • ISOPROPYL .BETA.-D-THIOGALACTOPYRANOSIDE
    • DTXSID6041052
    • M02725
    • EINECS 206-703-0
    • ISOPROPYL THIO-.BETA.-D-GALACTOSIDE
    • isopropyl-beta-d-thiogalactopyranosid
    • HB3941
    • Isopropyl-?-D-thiogalactopyranoside
    • IPTG, >=99% (TLC), <=0.1% Dioxane
    • 3t08
    • Q419229
    • Isopropyl-ss-D-thiogalactopyranoside, dioxane free (IPTG)
    • AC-30877
    • I-8070
    • AS-14787
    • Isopropyl-.beta.-D-thiogalactoside
    • (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-propan-2-ylsulfanyl-oxane-3,4,5-triol
    • (2S,3R,4S,5R,6R)-2-(isopropylthio)-6-methylol-tetrahydropyran-3,4,5-triol
    • Isopropyl 1-thiohexopyranoside #
    • IPTG (animal free)
    • EN300-7369863
    • Isopropyl beta- thiogalactoside
    • BDBM192770
    • UNII-X73VV2246B
    • 1px4
    • Isopropyl beta-D-1-thiogalactopyranoside, >=99.0% (TLC)
    • 1-Methylethyl 1-thio-beta-D-galactopyranoside
    • THIOISOPROPYL .BETA.-D-GALACTOPYRANOSIDE
    • s6826
    • Isopropyl-?-D-thiogalactoside, dioxane-free
    • ISOPROPYL .BETA.-THIOGALACTOPYRANOSIDE
    • Isopropyl-beta-D-thiogalactoside, dioxane free
    • b-D-Galactopyranoside, 1-methylethyl 1-thio-
    • NS00020082
    • 1-METHYLETHYL 1-THIO-.BETA.-D-GALACTOPYRANOSIDE
    • 3vd4
    • Isopropyl beta-D-1-thiogalactopyranoside, >=99.0%
    • 3vd9
    • AKOS016003761
    • Isopropyl beta-D-thiogalactoside, Vetec(TM) reagent grade, >=99%
    • Isopropyl beta-D-1-thiogalactopyranoside, >=99% (TLC)
    • DB01862
    • HY-15921
    • Isopropyl-beta-D-thiogalactoside and Isopropyl-beta-D-thiogalactoside
    • (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(propan-2-ylsulfanyl)oxane-3,4,5-triol
    • Isopropyl-.beta.-D-thiogalactopyranoside
    • 4oue
    • 3i3d
    • isopropyl beta-d thiogalactopyranoside
    • 3t2p
    • IPTG, Dioxane-Free
    • IPTG [MI]
    • Isopropyl ss-D-thiogalactoside
    • MDL: MFCD00063273
    • Inchi: 1S/C9H18O5S/c1-4(2)15-9-8(13)7(12)6(11)5(3-10)14-9/h4-13H,3H2,1-2H3/t5-,6+,7+,8-,9+/m1/s1
    • InChI Key: BPHPUYQFMNQIOC-NXRLNHOXSA-N
    • SMILES: S(C([H])(C([H])([H])[H])C([H])([H])[H])[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]
    • BRN: 4631

Computed Properties

  • Exact Mass: 238.08700
  • Monoisotopic Mass: 238.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3329 (rough estimate)
  • Melting Point: 105 ºC
  • Boiling Point: 438.4°C at 760 mmHg
  • Flash Point: 218.9±28.7 °C
  • Refractive Index: 1.5060 (estimate)
  • Solubility: Soluble in water, and methanol
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 115.45000
  • LogP: -1.07210
  • Solubility: Not available
  • Merck: 5082
  • Specific Rotation: -31 º (c=1, water)
  • Sensitiveness: Sensitive to humidity and heat

IPTG Security Information

  • Symbol: GHS07 GHS08
  • Signal Word:Warning
  • Hazard Statement: H319-H351
  • Warning Statement: P281-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 40
  • Safety Instruction: S23-S24/25-S36/37-S22
  • FLUKA BRAND F CODES:10
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Hazardous Material Identification: Xn
  • Safety Term:S36/37
  • TSCA:Yes
  • Storage Condition:2-8°C
  • Risk Phrases:R19; R40; R66

IPTG Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

IPTG Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
PI5502-1g
IPTG
367-93-1 ≥99%
1g
¥125元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
PI5502-25g
IPTG
367-93-1 ≥99%
25g
¥1875元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
PI5502-5g
IPTG
367-93-1 ≥99%
5g
¥490元 2023-09-15
Chemenu
CM100223-25g
Isopropyl-beta-D-thiogalactopyranoside
367-93-1 98%
25g
$117 2021-08-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
IP0487-100g
IPTG
367-93-1 ≥99%
100g
¥1350元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
IP0487-1g
IPTG
367-93-1 ≥99%
1g
¥30元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
IP0487-25g
IPTG
367-93-1 ≥99%
25g
¥390元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
IP0487-5g
IPTG
367-93-1 ≥99%
5g
¥105元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
YI7141-100g
IPTG
367-93-1 ≥99%
100g
¥1100元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
YI7141-1g
IPTG
367-93-1 ≥99%
1g
¥25元 2023-09-15

IPTG Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:367-93-1)IPTG
Order Number:sfd4432
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:367-93-1)Isopropyl-beta-D-thiogalactopyranoside
Order Number:LE1488;LE18811
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
Email:18501500038@163.com

IPTG Spectrogram

GC-MS
GC-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:367-93-1)IPTG
sfd4432
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:367-93-1)Isopropyl-beta-D-thiogalactopyranoside
LE1488;LE18811
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email